7-bromo-6-methoxy-2,3-dihydro-1H-inden-1-one

• IUPAC Name: 7-bromo-6-methoxy-2,3-dihydroinden-1-one
• InChI: InChI=1S/C10H9BrO2/c1-13-8-5-3-6-2-4-7(12)9(6)10(8)11/h3,5H,2,4H2,1H3
• InChI Key: VRVDFHCIYLDELF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=C(CCC2=O)C=C1)Br
• Molecular Formula: C10H9BrO2
• DSSTOX Substance ID: DTXSID60393061
• Molecular Weight: 241.08 g/mol
• CAS RN: 892152-26-0

Description

7-Bromo-6-methoxy-2,3-dihydro-1H-inden-1-one, also known as BMIDO, is a synthetic indene derivative that has been studied extensively for its potential applications in the pharmaceutical and chemical industries. BMIDO has been shown to possess a variety of properties, including anti-inflammatory, antimicrobial, and antioxidant effects. Additionally, BMIDO has been used in a variety of laboratory experiments, ranging from drug synthesis to organic chemistry.

Scientific Research Applications

Synthesis of Indole Derivatives

• Scientific Field : Organic Chemistry
• Summary of Application : Indole derivatives are significant in natural products and drugs. They play a crucial role in cell biology. The application of indole derivatives as biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders in the human body has attracted increasing attention in recent years.
• Methods of Application : The reaction of 7-bromo-4-(bromomethyl)-2-methylindole with NaOMe provided 7-bromo-4-(methoxymethyl)-2-methylindole in good yields (76% yields). This was again reduced quantitatively with tributyltin hydride (Bu 3 SnH) (94% yield) to afford 4-(methoxymethyl)-2-methylindole in a moderate overall yield (37%).
• Results or Outcomes : The synthesis of indole derivatives has led to the development of biologically active compounds for the treatment of various disorders.

Biological Potential of Indole Derivatives

• Scientific Field : Pharmacology
• Summary of Application : Indole derivatives possess various biological activities, i.e., antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc.
• Methods of Application : Various natural compounds contain indole as a parent nucleus, for example, tryptophan. Indole-3-acetic acid is a plant hormone produced by the degradation of tryptophan in higher plants.
• Results or Outcomes : Indole derivatives have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities.

Antitumor Activity of Indole Derivatives

• Scientific Field : Pharmacology
• Summary of Application : Some indole derivatives have shown promising antitumor activity against liver carcinoma (HEPG2-1).
• Methods of Application : The pyrazolo [1,5- a ]pyrimidine 7c, thiazole 23g and 1,3,4-thiadiazole 18a were synthesized and tested for their antitumor activity.
• Results or Outcomes : The pyrazolo [1,5- a ]pyrimidine 7c, thiazole 23g and 1,3,4-thiadiazole 18a showed promising antitumor activity with IC 50 values of 2.70, 3.50 and 4.90 µM, respectively.

Antiviral Activity of Indole Derivatives

• Scientific Field : Virology
• Summary of Application : Indole derivatives have been reported to possess antiviral activity.
• Methods of Application : 6-Amino-4-substitutedalkyl-1 H -indole-2-substitutedcarboxylate derivatives were prepared and reported as antiviral agents.
• Results or Outcomes : Compound methyl 6-amino-4-isobutoxy-1 H -indole-2-carboxylate (1) showed inhibitory activity against influenza A with IC 50 = 7.53 µM and the highest selectivity index (SI) value 17.1 to CoxB3 virus.

Indole Derivatives in Alkaloids

• Scientific Field : Organic Chemistry
• Summary of Application : Indoles are significant heterocyclic systems in natural products and drugs. They are important types of molecules and natural products and play a main role in cell biology. The application of indole derivatives as biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders in the human body has attracted increasing attention in recent years.
• Methods of Application : The investigation of novel methods of synthesis have attracted the attention of the chemical community.
• Results or Outcomes : The construction of indoles as a moiety in selected alkaloids has been highlighted.

Indole Derivatives in Pharmacology

• Scientific Field : Pharmacology
• Summary of Application : Indole derivatives possess various biological activities, i.e., antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc.
• Methods of Application : Various natural compounds contain indole as a parent nucleus, for example, tryptophan. Indole-3-acetic acid is a plant hormone produced by the degradation of tryptophan in higher plants.
• Results or Outcomes : Indole derivatives have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities.

Citations

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